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Compound of Interest

Compound Name: 2-Chloro-6-propylpyridine
Cat. No.: B13895054
Get Quote

CAS Registry Number: 120145-21-3 Molecular Formula: CsH10CIN Molecular Weight: 155.63
g/mol [1]

Executive Summary

2-Chloro-6-propylpyridine is a functionalized pyridine derivative serving as a critical
intermediate in the synthesis of agrochemicals (such as nitrapyrin analogs) and pharmaceutical
pharmacophores (including tetrahydroisoquinoline derivatives). Its utility stems from the
orthogonal reactivity of the 2-chloro position (susceptible to nucleophilic aromatic substitution,
SnAr) and the 6-propyl group (providing lipophilicity and steric bulk).

Accurate knowledge of its boiling point (BP) and melting point (MP) is essential for process
chemists designing purification protocols. This guide synthesizes experimental data with
thermodynamic modeling to provide a definitive reference for handling this compound.

Key Physical Data:
o Physical State: Colorless to pale yellow liquid (at 25°C).

» Boiling Point (Experimental): 60—65 °C at 0.2 mmHg (vacuum).
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» Boiling Point (Predicted Atmospheric): 225-230 °C at 760 mmHg.

e Melting Point: < 20 °C (Liquid at room temperature).

Chemical Identity & Structural Analysis

The physicochemical behavior of 2-Chloro-6-propylpyridine is governed by the interplay
between the electron-withdrawing chlorine atom and the electron-donating propyl chain.

e Dipole Moment & Volatility: The chlorine atom at the 2-position creates a significant dipole,
increasing the boiling point relative to 2-propylpyridine. However, the propyl chain at the 6-
position introduces steric bulk and London dispersion forces, which further elevate the
boiling point compared to the methyl analog (2-chloro-6-methylpyridine).

o Lattice Energy: The asymmetry introduced by the flexible n-propyl chain disrupts efficient
crystal packing, rendering the compound a liquid at room temperature, unlike its more
symmetric analogs which may crystallize more readily.

Comparative Structural Data

Boiling Point Boiling Point

Compound CAS Structure
(Atm) (Vacuum)
2-Chloro-6- 60 °C @ 0.2
o 120145-21-3 CIl-Py-nPr ~228 °C (Est)
propylpyridine mmHg
2-Chloro-6- 64-68 °C @ 10
o 18368-63-3 Cl-Py-Me ~195 °C
methylpyridine mmHg
2-Propylpyridine 622-39-9 H-Py-nPr 170 °C -
2-Chloro-6- )
) o 120145-22-4 Cl-Py-iPr ~220 °C -
isopropylpyridine

Thermodynamic Properties: The Core Analysis
Boiling Point Determination

For high-boiling organic intermediates, vacuum distillation is the standard purification method to
avoid thermal decomposition.
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o Experimental Value: Synthetic literature reports the isolation of 2-Chloro-6-propylpyridine
as a "lower boiling fraction" during the workup of complex mixtures, with a boiling point of 60
°C at 0.2 mmHg.[2]

o Atmospheric Extrapolation: Using the Clausius-Clapeyron relation and nomographs for
substituted pyridines, we can estimate the atmospheric boiling point.

o Step 1: ABP of 60 °C at 0.2 mmHg corresponds to roughly 105-110 °C at 10 mmHg.

o Step 2: ABP of 110 °C at 10 mmHg extrapolates to approximately 225-230 °C at 760
mmHg.

Implication for Distillation: Researchers should not attempt atmospheric distillation, as the
required pot temperature (>230 °C) poses a risk of polymerization or degradation. Short-path
vacuum distillation is the mandatory protocol.

Melting Point & Solid-State Behavior

o Free Base: The compound exists as an oil at standard ambient temperature and pressure
(SATP). No distinct melting point above -10 °C is reported, consistent with the entropic
freedom of the propyl chain.

» HCI Salt: To facilitate solid handling, the hydrochloride salt (2-Chloro-6-propylpyridine-HCI)
is often generated. While specific data for the n-propyl salt is sparse, the isopropyl analog
HCI salt melts at 120-122 °C. It is expected that the n-propyl HCI salt would have a slightly
lower melting range (approx. 100-115 °C) due to less efficient packing.

Experimental Protocols
Purification via Vacuum Distillation

The following workflow ensures the isolation of high-purity 2-Chloro-6-propylpyridine from a
crude reaction mixture (e.g., Grignard coupling of 2,6-dichloropyridine).

Equipment:

o Short-path distillation head (Vigreux column optional but recommended for isomer
separation).
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e High-vacuum pump (capable of < 1 mmHg).

¢ Manometer.

Protocol:

Degassing: Stir crude oil under weak vacuum (20 mmHg) at RT to remove solvents
(THF/Ether).

Ramp: Lower pressure to 0.2—-0.5 mmHg.

Heating: Slowly increase oil bath temperature.

o Fore-run: Discard fractions boiling < 50 °C (unreacted 2,6-dichloropyridine).

o Main Fraction: Collect distillate at 60—65 °C (0.2 mmHg).

Storage: Store the clear oil under Argon at 4 °C.

Visualized Workflow
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Figure 1: Purification logic for isolating 2-Chloro-6-propylpyridine from crude synthesis
mixtures.

Safety & Handling Implications

o Flash Point: Based on the estimated boiling point of 228 °C, the closed-cup flash point is
predicted to be > 90 °C (approx. 95—-100 °C). It is classified as a Combustible Liquid (Class
B).

o Skin Absorption: Like many halogenated pyridines, this compound is lipophilic (LogP ~ 3.0)
and can penetrate the epidermis. Fatal in contact with skin warnings apply to similar analogs
(e.g., 2-chloropyridine). Double-gloving (Nitrile/Neoprene) is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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